1-(4-bromophenyl)-3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one

• IUPAC Name: 1-(4-bromophenyl)-3,6,6-trimethyl-5,7-dihydroindazol-4-one
• InChI: InChI=1S/C16H17BrN2O/c1-10-15-13(8-16(2,3)9-14(15)20)19(18-10)12-6-4-11(17)5-7-12/h4-7H,8-9H2,1-3H3
• InChI Key: PIXUIACSVOPXCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=O)CC(C2)(C)C)C3=CC=C(C=C3)Br
• Molecular Formula: C16H17BrN2O
• Molecular Weight: 333.22 g/mol

Description

1-(4-bromophenyl)-3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one is a chemical compound that has been studied extensively in scientific research due to its potential applications in medicine and other fields.

Scientific Research Applications

Theoretical Studies

• Tautomerism Analysis : Computational studies on derivatives of 1,5,6,7-tetrahydro-4H-indazol-4-one, including 3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one, provide insights into tautomerism. These studies, conducted using various computational methods, help in understanding the most stable tautomeric forms of these compounds (Pérez Medina et al., 2006).

Structural Studies

• Crystal Structure Analysis : Multinuclear magnetic resonance spectroscopy and crystal structure studies on tetrahydroindazolone derivatives, including 3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one, enable the establishment of the most stable tautomers. This includes understanding their bonding and arrangement in crystalline forms (Claramunt et al., 2006).

Synthetic Chemistry Applications

• Synthesis of Novel Opioid Receptor Agonists : 1-Phenyl-3,6,6-trimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one derivatives have been identified as novel opioid receptor agonists. Structural modifications of these derivatives have led to potent MOR/KOR agonists with potential analgesic effects (Cheng et al., 2014).
• Ritter Reaction Derivatization : The compound 7-Azido-3,6,6-trimethyl-1-(pyridin-2-yl)-1,5,6,7-tetrahydro-4H-indazol-4-one undergoes specific reactions like copper-catalyzed 1,3-dipolar cycloaddition and Ritter reaction, leading to derivatives with medicinal chemistry significance (Greitāns et al., 2018).

Charge Density Studies

• Intermolecular Interactions Analysis : Charge density studies of related compounds, like 1-(4-fluorophenyl)-3,6,6-trimethyl-2-phenyl-1,5,6,7-tetrahydro-4Hindol-4-one, reveal weak intermolecular interactions such as C-H...O, C-H...π, π...π, C-H...F, and C-F...F-C. These insights contribute to understanding the structural and electronic properties of related indazolones (Chopra et al., 2006).

Regioselective Construction Techniques

• Efficient Synthesis of Derivatives : 1,5,6,7-Tetrahydro-4H-indazol-4-one derivatives, including 3,6,6-trimethyl variants, can be synthesized using a one-pot, three-component system. This method involves a domino sequence of reactions, demonstrating an efficient pathway for creating structurally diverse derivatives (Wang et al., 2018).

Novel Heterocyclic System Synthesis

• Creating New Heterocyclic Compounds : The synthesis and reactions of certain indazolone derivatives lead to novel spiro[indazole-5,3′-pyrazole] and related derivatives. These reactions, involving 1,3-dipolar cycloaddition, demonstrate the potential for creating new heterocyclic systems for various applications (Ren et al., 2018).